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Cat. No.: B1601281
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Executive Summary

Benzoic-1-13C acid (CAS: 3880-99-7) is a stable isotopologue of benzoic acid wherein the
carboxyl carbon (C1) is enriched with Carbon-13 (

C). Unlike radioisotopes (

C), it is non-radioactive, making it a critical tool in clinical diagnostics (liver function breath
tests) and quantitative mass spectrometry (internal standards).

This guide provides a comprehensive technical analysis of Benzoic-1-13C acid, detailing its
vacuum-line synthesis, spectroscopic signature, and its role as a probe for hepatic
mitochondrial function.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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The physicochemical behavior of Benzoic-1-13C acid mirrors natural benzoic acid due to the

negligible kinetic isotope effect (KIE) on solubility and acidity. However, its mass and magnetic

resonance properties are distinct.

Table 1: Physicochemical Specifications

Value / Description Notes

Property

Chemical Name

Also: Benzoic acid-

Benzoic acid-carboxyl-

C
C
C
Formula H
COOH
Molecular Weight 123.11 g/mol vs. 122.12 g/mol (unlabeled)
Monoisotopic Mass 123.0401 Da Critical for MS settings
CAS Number 3880-99-7 Specific to carboxyl-labeling
Melting Point 121-125°C Identical to unlabeled standard
Negligible isotope effect on
pKa (25°C) 4.20 -
acidity
Soluble in Ethanol, Ether,
CHCI
Solubility )
;Lowin H
0O (2.9 g/L)
Appearance White crystalline solid Hygroscopic; store desiccated

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
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The defining feature of Benzoic-1-13C acid is the massive enhancement of the carboxyl
carbon signal.

e C-NMR (100 MHz, CDCI
):
o 172.6 ppm: This signal corresponds to the labeled carboxyl carbon (

C=0). In a 99% enriched sample, this peak will be orders of magnitude more intense than
the natural abundance aromatic carbons.

o 128-133 ppm: Aromatic ring carbons (natural abundance
C).
o Coupling: Long-range coupling (
or
) between the carbonyl
C and the ortho-protons may be observed in high-resolution

H-NMR, typically appearing as a small splitting (~1-4 Hz), though often unresolved.

Mass Spectrometry (MS)

In mass spectrometry, Benzoic-1-13C acid serves as an ideal internal standard (1S).
o Shift: +1 Da shift relative to the analyte (Benzoic Acid).

e Quantitation: The labeled compound co-elutes with the analyte in LC/GC but is spectrally
distinct, allowing for precise normalization against matrix effects.

Synthesis Protocol: Vacuum Line Grignard
Carbonation

Objective: Synthesize Benzoic-1-13C acid with >90% yield relative to the limiting reagent (
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CO
). Rationale:
CO

gas is the most expensive reagent. Standard "dry ice" methods are wasteful. A vacuum
manifold technique is required to quantitatively trap the gas.

Reagents

e Bromobenzene (PhBr)
e Magnesium turnings (Mg)
o Diethyl ether (anhydrous)

e CO
gas (lecture bottle or generated from Ba

CO

)

e Hydrochloric acid (6M)

Workflow Diagram
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Figure 1: Vacuum-line synthesis workflow ensuring quantitative capture of

CO
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[1]
Step-by-Step Methodology

o Grignard Generation:
o In a flame-dried 3-neck flask under N

, react Magnesium (1.1 eq) with Bromobenzene (1.0 eq) in anhydrous ether. Initiate with
an iodine crystal if necessary.

o Reflux until Mg is consumed. Result: Phenylmagnesium bromide (PhMgBr).[2]
e Vacuum Line Setup (Critical Step):
o Connect the reaction flask to a vacuum manifold equipped with a
CO
source.
o Freeze the Grignard solution using liquid nitrogen (LN

).

o Evacuate the headspace to remove N

e Carbonation:
o Isolate the vacuum pump. Open the
CO
source.
o Allow

CO

to condense into the frozen reaction flask (cryogenic pumping).
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o Once the gas is transferred, close the system.
o Replace LN

with an ice bath (-10°C to 0°C). As the mixture thaws, vigorous stirring facilitates the
reaction between gaseous

CO
and the solution.

o Endpoint: Pressure gauge drops to zero as CO
is consumed.

o Workup:
o Quench with 6M HCl/Ice.
o Extract with diethyl ether (3x).

o Extract the ether layer with 1M NaOH (converts product to water-soluble Sodium
Benzoate-

Q).
o Acidify the aqueous layer with HCI to precipitate Benzoic-1-13C acid.

o Recrystallize from hot water.

Applications in Drug Development & Metabolism

Benzoic-1-13C acid is the "gold standard" probe for assessing the glycine conjugation
pathway in the liver.

The Hippurate Pathway

Benzoic acid is detoxified in the hepatic mitochondria. It is first activated to Benzoyl-CoA and
then conjugated with Glycine to form Hippuric Acid (N-Benzoylglycine).
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Clinical Utility:

 Liver Function Test: In patients with cirrhosis or hepatitis, the rate of Hippuric Acid formation
is compromised.

o C-Breath Test: When Benzoic-1-13C is ingested, it does not release
CO

directly. However, if the study aims to trace the glycine pool or if the benzoic acid is used as
a tracer for gut microbiome degradation (where bacteria might cleave the ring), the label is
critical.

e Correction: The primary clinical test measures Hippuric Acid-1-

C excretion in urine or plasma, NOT breath CO
(unlike

C-Methacetin tests). The label remains on the carbonyl carbon throughout the conjugation.

Metabolic Pathway Diagram
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Figure 2: Hepatic detoxification pathway. The

C label (C1) is retained in the Hippuric acid metabolite.

Handling & Stability

o Storage: Store at room temperature (15-25°C) in a tightly sealed container. The compound is
stable for >5 years if kept dry.
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o Safety: Like unlabeled benzoic acid, it causes skin irritation (H315) and serious eye damage
(H318). Wear nitrile gloves and safety goggles.

« |sotopic Dilution: Avoid cross-contamination with natural benzoic acid in the lab to maintain
isotopic purity (typically >99 atom %

C).

References

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 19759: Benzoic acid-13C. [Link]

e Braden, B., et al. (2014). Dynamic carbon 13 breath tests for the study of liver function and
gastric emptying. European Review for Medical and Pharmacological Sciences. [Link]

e Doc Brown's Chemistry.Analysis of the 13C NMR spectrum of benzoic acid. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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